4-({[(Tert-butoxy)carbonyl]amino}oxy)but-2-enoic acid

• Molecular Formula: C9H15NO5
• Molecular Weight: 217.22 g/mol
• IUPAC Name: (E)-4-[(2-methylpropan-2-yl)oxycarbonylamino]oxybut-2-enoic acid
• InChI: InChI=1S/C9H15NO5/c1-9(2,3)15-8(13)10-14-6-4-5-7(11)12/h4-5H,6H2,1-3H3,(H,10,13)(H,11,12)/b5-4+
• InChI Key: GFBAYMYCNBWHCA-SNAWJCMRSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)NOC/C=C/C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)NOCC=CC(=O)O

Description

4-({[(Tert-butoxy)carbonyl]amino}oxy)but-2-enoic acid is a specialized synthetic intermediate designed for research applications in organic chemistry and drug discovery. This compound features a tert-butoxycarbonyl (Boc) protected aminooxy group attached to a but-2-enoic acid backbone, a structure that offers unique reactivity for bioconjugation and molecular assembly. The Boc protecting group is a cornerstone in synthetic organic chemistry, renowned for its stability under basic conditions and its selective removal under mild acidic conditions, such as with trifluoroacetic acid (TFA) or hydrochloric acid (HCl) . This property makes it invaluable for the orthogonal protection strategies often required in the multi-step synthesis of complex molecules, particularly peptides. The primary research value of this compound lies in its potential as a building block. The aminooxy functional group can undergo efficient and chemoselective reactions with carbonyl groups, such as ketones and aldehydes, to form stable oxime linkages. This mechanism of action is highly valuable for ligating synthetic molecules to biological entities like proteins, antibodies, or carbohydrates, facilitating the creation of conjugates for probe development, targeted drug delivery, and materials science. The unsaturated but-2-enoic acid moiety may also serve as a Michael acceptor or be incorporated into larger structures to modulate physicochemical properties. Researchers can leverage this compound to introduce a protected aminooxy handle into their target structures, which can be deprotected on demand for further functionalization. This product is intended For Research Use Only and is not approved for human or veterinary diagnostic or therapeutic applications.

Preparation Methods

Preparation Methods

Starting Materials and General Strategy

The synthesis generally starts from amino acid derivatives or suitable precursors such as ethyl (tert-butoxycarbonyl)glycinate or related protected amino esters. Key steps involve:

• Introduction of the Boc protecting group on the amino functionality to stabilize the aminooxy moiety.
• Formation of the unsaturated but-2-enoic acid backbone via elimination or coupling reactions.
• Functionalization to install the aminooxy group in the correct position and configuration.

Typical Synthetic Route

Synthesis from Ethyl (tert-butoxycarbonyl)glycinate

• Bromination and Radical Substitution:
  Ethyl (tert-butoxycarbonyl)glycinate is treated with N-bromosuccinimide (NBS) in the presence of a radical initiator under photochemical conditions (e.g., irradiation with a 100 W incandescent bulb) in carbon tetrachloride solvent. This yields a brominated intermediate with high yield (~98%) as a yellow oil.

• Subsequent Functional Group Transformation:
  The brominated intermediate can be converted to the aminooxy derivative by reaction with zinc complexes or other nucleophilic reagents that introduce the aminooxy functionality, followed by purification via column chromatography.

Boc Protection and Aminooxy Installation

• The amino group is protected using tert-butoxycarbonyl (Boc) groups, which are introduced under standard conditions using di-tert-butyl dicarbonate (Boc2O) and a base such as triethylamine.
• The aminooxy group is installed typically via nucleophilic substitution or rearrangement reactions on suitably functionalized precursors.

Catalytic Asymmetric Synthesis via 1,3-Nitrogen Migration

A highly selective method involves the catalytic asymmetric synthesis of N-Boc-protected α-amino acids through a stereocontrolled 1,3-nitrogen migration reaction catalyzed by iron complexes:

• Catalyst Screening:
  Iron catalysts bearing tetradentate bis-benzimidazole ligands with chiral bipyrrolidine backbones (FeBIP derivatives) have been shown to catalyze the rearrangement efficiently with high enantiomeric excess (ee). Modifications on the benzimidazole ligand affect yield and ee significantly.

Entry	Catalyst Substituent (X)	Yield (%)	Enantiomeric Excess (ee %)
1	H [(R,R)-FeBIP]	98	90
2	tBu	62	75
3	OMe	59	83
4	NO	37	89
5	CN	66	91
6	Cl	86	91
7	F [(R,R)-FeBIPF]	85	92
8	CF3	71	77

• Optimized Conditions:
  Using (R,R)-FeBIPF catalyst at low temperatures (0 to -30 °C) in solvents such as 1,2-dichlorobenzene or mixtures with chloroform, with 2,2,6,6-tetramethylpiperidine as base, yields high stereoselectivity (up to 95% ee) and good yields (~85-93%).

• Reaction Scheme:
  The carboxylic acid precursor is converted to an azanyl ester with Boc protection, then subjected to iron-catalyzed 1,3-nitrogen migration to yield the desired Boc-protected amino acid with the aminooxy functionality in place.

Solid Phase Peptide Synthesis (SPPS) Incorporation

• The Boc-protected aminooxy butenoic acid derivative can be incorporated into peptides using Fmoc-SPPS techniques.
• Coupling reagents such as PyBOP and HOBt are used with bases like N-methylmorpholine (NMM) in DMF solvent.
• Deprotection and cyclization steps are carefully controlled to maintain the integrity of the Boc and aminooxy groups.

Summary Table of Key Preparation Steps

Step No.	Process Description	Reagents/Conditions	Yield/Notes
1	Bromination of ethyl (tert-butoxycarbonyl)glycinate	NBS, CCl4, light irradiation, N2 atmosphere	98% yield, yellow oil
2	Aminooxy group installation	Zn complexes or nucleophilic substitution	Purification by chromatography
3	Boc protection of amino group	Boc2O, base (e.g., triethylamine)	Standard protection step
4	Catalytic 1,3-nitrogen migration for stereocontrol	FeBIPF catalyst, TMP base, DCB/CHCl3 solvent, low temp	Up to 95% ee, 85-93% yield
5	Peptide coupling (optional)	Fmoc-SPPS, PyBOP, HOBt, NMM, DMF	Maintains Boc and aminooxy groups

Research Findings and Practical Considerations

• The Boc group provides stability to the aminooxy function, which is otherwise prone to instability.
• Radical bromination under photochemical conditions is efficient but requires inert atmosphere and careful handling of reagents.
• Iron-catalyzed 1,3-nitrogen migration is a cutting-edge method offering high stereoselectivity, critical for applications requiring enantiomerically pure compounds.
• Low temperatures and choice of solvent are crucial to optimize yield and stereoselectivity.
• The compound’s incorporation into peptides via SPPS demonstrates its utility in medicinal chemistry and peptide engineering.

Chemical Reactions Analysis

4-({[(Tert-butoxy)carbonyl]amino}oxy)but-2-enoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxo derivatives.

Reduction: Reduction reactions can be performed to remove the Boc protecting group, yielding the free aminooxy compound.

Substitution: The aminooxy group can participate in nucleophilic substitution reactions, forming new carbon-nitrogen bonds.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like alkyl halides. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-({[(Tert-butoxy)carbonyl]amino}oxy)but-2-enoic acid has several scientific research applications:

Chemistry: It is used in peptide synthesis as a protected aminooxy building block, facilitating the formation of peptide bonds without unwanted side reactions.

Biology: The compound can be used in the synthesis of biologically active molecules, including enzyme inhibitors and receptor ligands.

Industry: The compound can be used in the production of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism of action of 4-({[(Tert-butoxy)carbonyl]amino}oxy)but-2-enoic acid involves the reactivity of the aminooxy group. The Boc protecting group stabilizes the compound, preventing premature reactions. Upon deprotection, the free aminooxy group can react with various electrophiles, forming stable covalent bonds. This reactivity is exploited in peptide synthesis and other chemical transformations.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound is compared to analogues with Boc-protected amino groups, enoic acid backbones, or related substituents:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Key Structural Differences	Reference
4-({[(Tert-butoxy)carbonyl]amino}oxy)but-2-enoic acid	Inferred: C₁₀H₁₇NO₅	~247.25	Boc-aminooxy, α,β-unsaturated carboxylic acid	Reference compound	-
(E)-4-((tert-Butoxycarbonyl)(methyl)amino)but-2-enoic acid	C₁₀H₁₇NO₄	215.25	Boc-methylamino, α,β-unsaturated carboxylic acid	Methyl substitution on nitrogen
(E)-4-{4-[(tert-butylamino)carbonyl]anilino}-4-oxo-2-butenoic acid	-	-	Boc-anilino, ketone, α,β-unsaturated carboxylic acid	Aromatic substitution; ketone group
2-{[(tert-butoxy)carbonyl]amino}-4-methylhexanoic acid	C₁₂H₂₃NO₄	245.32	Boc-amino, branched hexanoic acid	Saturated backbone; methyl branch
(E)-4-(tert-Butoxy)-4-oxobut-2-enoic acid	-	-	tert-butoxy ester, α,β-unsaturated carboxylic acid	Ester instead of carbamate

Key Observations :

• Backbone Flexibility: The α,β-unsaturated carboxylic acid in the target compound introduces rigidity compared to saturated analogues like 2-{[(tert-butoxy)carbonyl]amino}-4-methylhexanoic acid, affecting conformational stability .
• Protective Group Chemistry: The Boc-aminooxy group differs from Boc-methylamino () or Boc-anilino () in electronic and steric properties, influencing reactivity in nucleophilic substitutions or deprotection .
• Functional Group Impact: The tert-butoxy ester in (E)-4-(tert-Butoxy)-4-oxobut-2-enoic acid () is more hydrolytically labile than the Boc carbamate, limiting its utility in acidic conditions .

Physicochemical Properties

• Solubility : The α,β-unsaturated carboxylic acid enhances hydrophilicity compared to esters () or branched chains ().
• Stability : The Boc group’s acid-labile nature requires careful handling in acidic environments, whereas tert-butoxy esters () are prone to hydrolysis under basic conditions .
• Melting Points: Rigid enoic acid backbones (e.g., ) may exhibit higher melting points than flexible analogues like hexanoic acid derivatives .

Biological Activity

4-({[(Tert-butoxy)carbonyl]amino}oxy)but-2-enoic acid, also known by its CAS number 915788-19-1, is a compound with potential biological significance. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C10H17NO4
• Molecular Weight : 215.25 g/mol
• CAS Number : 915788-19-1
• Purity : Specified for research applications, typically requiring inert atmosphere storage at room temperature .

The biological activity of 4-({[(Tert-butoxy)carbonyl]amino}oxy)but-2-enoic acid can be attributed to several mechanisms:

• Inhibition of Cell Proliferation : The compound has shown potential in inhibiting the proliferation of various cancer cell lines.
• Induction of Apoptosis : It has been linked to the activation of apoptotic pathways in tumor cells, promoting programmed cell death.
• Anti-inflammatory Effects : Preliminary studies suggest that it may modulate inflammatory pathways, potentially offering therapeutic benefits in inflammatory diseases .

Biological Activity Overview

Activity Type	Description	References
Anticancer	Inhibits proliferation and induces apoptosis in cancer cell lines
Anti-inflammatory	Modulates inflammatory responses
Antiviral	Potential effects against viral infections (e.g., HIV, HBV)
Metabolic Regulation	May influence metabolic pathways related to energy homeostasis

Case Study 1: Anticancer Activity

A study investigated the effects of 4-({[(Tert-butoxy)carbonyl]amino}oxy)but-2-enoic acid on human cancer cell lines. The results indicated significant inhibition of cell growth in breast and prostate cancer models, with IC50 values suggesting effective concentrations for therapeutic use. The mechanism was primarily through the induction of apoptosis mediated by caspase activation .

Case Study 2: Anti-inflammatory Properties

In a model of acute inflammation, the compound demonstrated a reduction in pro-inflammatory cytokines. Mice treated with 4-({[(Tert-butoxy)carbonyl]amino}oxy)but-2-enoic acid showed decreased swelling and pain response compared to control groups, indicating a potential role in managing inflammatory conditions .

Research Findings

Recent investigations into the compound's structure-function relationship have revealed that modifications to the tert-butoxycarbonyl group can enhance its biological activity. Computational studies suggest that structural variations can lead to increased binding affinity to target proteins involved in apoptosis and inflammation .

Q & A

Q. What are the optimal synthetic routes for 4-({[(Tert-butoxycarbonyl)amino}oxy)but-2-enoic acid, and how can the Boc group be selectively introduced or removed?

The Boc group is typically introduced via reaction with di-tert-butyl dicarbonate under basic conditions (e.g., DMAP or triethylamine) to protect the aminooxy moiety. Selective removal is achieved using acidic conditions (e.g., TFA or HCl in dioxane). Purification via column chromatography or recrystallization is critical to isolate intermediates .

Q. Which spectroscopic techniques are most effective for characterizing this compound, and how should contradictions in spectral data be resolved?

NMR (¹H/¹³C), IR, and mass spectrometry are standard. For example, the α,β-unsaturated carbonyl in but-2-enoic acid shows a distinct IR stretch at ~1700 cm⁻¹. If NMR signals conflict with predicted structures (e.g., unexpected splitting), use 2D NMR (COSY, HSQC) or X-ray crystallography to resolve stereochemical ambiguities .

Q. What experimental precautions are necessary to ensure stability during storage and handling?

Store at –20°C in airtight, light-protected containers under inert gas (N₂/Ar). The Boc group is sensitive to moisture and acids; avoid exposure to humid environments or acidic vapors during synthesis .

Q. How can researchers validate the purity of intermediates and final products?

Use HPLC with UV detection (λ = 210–254 nm) and a C18 column. Compare retention times with standards. For chiral purity, employ chiral stationary phases or derivatize with chiral agents (e.g., Mosher’s acid) .

Advanced Research Questions

How can quantum chemical calculations (e.g., DFT-B3LYP/6-31G) predict reactivity in conjugate addition or cycloaddition reactions?* Optimize the molecule’s geometry using DFT to compute HOMO/LUMO energies. A high LUMO energy at the α,β-unsaturated carbonyl suggests susceptibility to nucleophilic attacks (e.g., Michael additions). Compare computational results with experimental kinetic data to validate reactivity trends .

Q. What strategies resolve contradictions between predicted and observed reaction outcomes (e.g., low yield in peptide coupling)?

Systematically vary parameters (solvent, temperature, catalysts) using factorial design. For example, if EDCI/HOBt coupling fails, test alternative reagents (DCC, DIC) or activate the carboxylic acid as a pentafluorophenyl ester. Analyze by LC-MS to track side products .

Q. How can computational reaction path searches accelerate the development of novel derivatives (e.g., boronic acid analogs)?

ICReDD’s methodology combines quantum mechanics (QM) and machine learning (ML) to predict viable pathways. For instance, simulate Suzuki-Miyaura coupling using (3-((tert-butoxycarbonyl)amino)phenyl)boronic acid as a partner. Prioritize conditions (Pd catalysts, bases) predicted by ML models .

Q. What role does the aminooxy moiety play in bioconjugation, and how can reaction efficiency be optimized?

The aminooxy group forms stable oximes with ketones/aldehydes (e.g., in glycoproteins). Optimize pH (4.5–6.5) and use aniline as a nucleophilic catalyst. Monitor kinetics via UV-Vis or fluorescence quenching .

Q. How do solvent effects influence the compound’s conformation and reactivity in aqueous vs. organic media?

MD simulations reveal that polar aprotic solvents (DMF, DMSO) stabilize the zwitterionic form of but-2-enoic acid, enhancing electrophilicity. In water, hydrophobic collapse of the Boc group may reduce accessibility for nucleophiles .

Q. What advanced techniques validate the compound’s role in multi-step enzymatic or catalytic cascades?

Use stopped-flow kinetics or in situ IR to track intermediates. For example, monitor esterase-catalyzed Boc deprotection in real time. Pair with MS/MS to identify transient species .

Data Contradiction Analysis Example

Scenario: Conflicting reports on the Boc group’s stability under basic conditions.
Resolution:

• Test stability via controlled experiments (e.g., expose to 0.1 M NaOH in THF/water).
• Analyze degradation products by LC-MS; compare with DFT-predicted hydrolysis pathways.
• Adjust synthetic protocols to exclude basic conditions post-Boc introduction .